Cas no 2580250-69-5 (1-ethenyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-ethenyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazole-4-carboxylic acid
• CAS No: 2580250-69-5
• MF: C₂₁H₁₇N₃O₄
• MW: 375.377384901047
• CID: 5662748
• PubChem ID: 165895981
• Update Time: 2025-11-07

1-ethenyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-ethenyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazole-4-carboxylic acid
• 2580250-69-5
• EN300-27728729
• 1-ethenyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C21H17N3O4/c1-2-24-19(17(11-22-24)20(25)26)23-21(27)28-12-18-15-9-5-3-7-13(15)14-8-4-6-10-16(14)18/h2-11,18H,1,12H2,(H,23,27)(H,25,26)
• InChI Key： QBULYWCVLCKCPI-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C(=O)O)C=NN1C=C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 375.12190603g/mol
• Monoisotopic Mass: 375.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 93.4Ų

Additional information on 1-ethenyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazole-4-carboxylic acid

Introduction to 1-ethenyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazole-4-carboxylic acid (CAS No. 2580250-69-5)

1-ethenyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazole-4-carboxylic acid, identified by its CAS number 2580250-69-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad spectrum of biological activities and utility in drug development. The presence of multiple functional groups, including an ethenyl side chain, a fluorenylmethoxycarbonyl (Fmoc) moiety, and an amino group, makes this molecule a versatile scaffold for further chemical modifications and biological investigations.

The Fmoc group, specifically the {(9H-fluoren-9-yl)methoxycarbonyl}amino part, is particularly noteworthy as it is commonly employed in peptide synthesis to protect amino groups. However, in this context, it introduces a bulky and electronically rich aromatic system that could influence the compound's solubility, reactivity, and interaction with biological targets. The pyrazole core itself is a well-studied scaffold with applications ranging from anti-inflammatory to anticancer agents. Its structural flexibility allows for the attachment of various substituents, making it an ideal candidate for designing molecules with tailored properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential bioactivity of such compounds with greater accuracy. The 1-ethenyl substituent at the 1-position of the pyrazole ring adds another layer of complexity, potentially influencing electronic distributions and steric interactions. This compound's unique structure suggests that it may exhibit properties distinct from simpler pyrazole derivatives, making it a promising candidate for further exploration.

In the realm of drug discovery, the development of novel heterocyclic compounds like 1-ethenyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazole-4-carboxylic acid is driven by the need for innovative therapeutic agents. The CAS No. 2580250-69-5 provides a unique identifier that ensures consistency and precision in scientific literature and databases. Researchers often use such identifiers to cross-reference experimental data, publications, and synthetic routes, facilitating collaboration and reproducibility in research.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key steps may include condensation reactions to form the pyrazole ring, protection-deprotection strategies involving the Fmoc group, and functionalization at specific positions to introduce the desired substituents. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to construct complex molecular frameworks efficiently.

The biological evaluation of 1-ethenyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazole-4-carboxylic acid has been a focus of several recent studies. Researchers have been particularly interested in its potential as an inhibitor or modulator of enzymes and receptors involved in various diseases. For instance, pyrazole derivatives have shown promise in targeting kinases, which are often dysregulated in cancerous cells. The presence of the fluorenylmethoxycarbonyl group may enhance binding affinity or selectivity by introducing hydrophobic interactions or π-stacking effects with biological targets.

Moreover, the ethenyl side chain could serve as a handle for further derivatization or linking to other biomolecules, such as peptides or nucleic acids, to develop conjugates with enhanced pharmacological properties. Such conjugates are increasingly being explored for targeted drug delivery systems, where specific molecular motifs are designed to interact with particular cellular receptors or compartments.

The pharmaceutical industry has also been leveraging computational methods to screen large libraries of compounds for potential drug candidates. In silico predictions can help identify molecules like 1-ethenyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazole-4-carboxylic acid that are likely to exhibit desirable pharmacokinetic profiles or low toxicity profiles before costly wet-lab experiments are initiated. This approach has significantly accelerated the drug discovery process over recent years.

Another area of interest is the use of such compounds in combination therapies. By developing molecules with multiple biological activities or mechanisms of action, researchers aim to achieve synergistic effects that could improve therapeutic outcomes. For example, combining an enzyme inhibitor with a molecule that modulates cellular signaling pathways might provide a more comprehensive treatment strategy for complex diseases.

The environmental impact and sustainability considerations are also integral parts of modern drug development processes. Efficient synthetic routes that minimize waste generation and employ greener solvents are preferred over traditional methods. Additionally, biodegradability or biocompatibility assessments are conducted to ensure that pharmaceutical intermediates like 1-(Ethenyl)-5-{(9H-fluorenium methoxycarbonyl)amino}-1H-pyrazolecarboxylic acid (CAS No: 2580250–69–5) do not pose undue ecological risks during their lifecycle.

In conclusion,1-(Ethenyl)-5-{(9H-fluorenium methoxycarbonyl)amino}-1H-pyrazolecarboxylic acid (CAS No: 2580250–69–5) represents an intriguing compound with significant potential in pharmaceutical research and development. Its unique structural features offer opportunities for designing novel therapeutic agents targeting various diseases while adhering to modern scientific standards for efficacy, safety, and sustainability.